Cas no 107442-40-0 (5,5-dimethylhex-2-en-1-ol)

5,5-Dimethylhex-2-en-1-ol is an unsaturated aliphatic alcohol characterized by its branched molecular structure and terminal hydroxyl group. This compound is notable for its reactivity as an intermediate in organic synthesis, particularly in the production of fragrances, flavors, and specialty chemicals. The presence of both a double bond and a hydroxyl group allows for versatile functionalization, enabling applications in cross-coupling reactions, esterifications, and polymer modifications. Its sterically hindered structure may enhance stability in certain reaction conditions. The compound is typically handled under inert conditions due to its potential sensitivity to oxidation. Suitable for research and industrial use, it offers a balance of reactivity and structural specificity.
5,5-dimethylhex-2-en-1-ol structure
5,5-dimethylhex-2-en-1-ol structure
Product Name:5,5-dimethylhex-2-en-1-ol
CAS No:107442-40-0
MF:C8H16O
MW:128.212042808533
CID:2871524
PubChem ID:13775756
Update Time:2025-05-19

5,5-dimethylhex-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

    • 5,5-dimethylhex-2-en-1-ol
    • 107442-40-0
    • (E)-5,5-Dimethylhex-2-en-1-ol
    • SCHEMBL6973386
    • EN300-1841628
    • Inchi: 1S/C8H16O/c1-8(2,3)6-4-5-7-9/h4-5,9H,6-7H2,1-3H3/b5-4+
    • InChI Key: LPVKDQZJUITFCN-SNAWJCMRSA-N
    • SMILES: OC/C=C/CC(C)(C)C

Computed Properties

  • Exact Mass: 128.120115130Da
  • Monoisotopic Mass: 128.120115130Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 87.2
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 20.2Ų

5,5-dimethylhex-2-en-1-ol Pricemore >>

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Additional information on 5,5-dimethylhex-2-en-1-ol

Comprehensive Overview of 5,5-dimethylhex-2-en-1-ol (CAS No. 107442-40-0): Properties, Applications, and Industry Insights

5,5-dimethylhex-2-en-1-ol (CAS No. 107442-40-0) is a versatile organic compound with a molecular formula of C8H16O. This unsaturated alcohol features a unique structural combination of a dimethyl-substituted hexene backbone and a hydroxyl group, making it valuable in synthetic chemistry and fragrance applications. Its low molecular weight and moderate polarity contribute to its solubility in common organic solvents, while its unsaturated bond offers reactivity for further chemical modifications.

In recent years, the demand for specialty alcohols like 5,5-dimethylhex-2-en-1-ol has surged due to their role in green chemistry and sustainable fragrance development. Researchers and manufacturers are increasingly exploring its potential as a bio-based intermediate, aligning with global trends toward eco-friendly raw materials. The compound’s floral-citrus odor profile has also garnered attention in the perfumery industry, where it serves as a building block for novel scent formulations.

The synthesis of 5,5-dimethylhex-2-en-1-ol typically involves Grignard reactions or selective hydrogenation of precursor alkynes. Advanced catalytic methods have improved yield and purity, addressing industry needs for high-performance intermediates. Analytical techniques such as GC-MS and NMR spectroscopy are critical for quality control, ensuring compliance with ISO standards for fragrance and pharmaceutical applications.

From a commercial perspective, CAS No. 107442-40-0 is often searched alongside terms like "safe handling guidelines", "supplier availability", and "technical datasheets". These queries reflect end-user priorities for transparent supply chains and regulatory documentation. Notably, the compound’s non-toxic classification under REACH regulations enhances its appeal for consumer product formulations.

Emerging applications include its use in flavor enhancers and functional polymers. A 2023 market analysis highlighted growing interest in 5,5-dimethylhex-2-en-1-ol for UV-curable coatings, leveraging its reactive double bond. This aligns with the broader shift toward energy-efficient manufacturing processes. Additionally, its low volatility makes it suitable for long-lasting fragrance systems, a key selling point in luxury cosmetics.

Storage recommendations for 5,5-dimethylhex-2-en-1-ol emphasize argon-sealed containers to prevent oxidation, while transportation requires temperature-controlled logistics. These protocols ensure stability, addressing frequent user concerns about shelf-life extension. Industry forums frequently discuss scalability challenges, with recent breakthroughs in continuous-flow synthesis offering solutions for cost-effective production.

In conclusion, 5,5-dimethylhex-2-en-1-ol exemplifies the intersection of innovation and practical utility in fine chemicals. Its multifaceted applications—from aroma chemistry to material science—underscore its relevance in a circular economy. As research expands into biodegradable derivatives, this compound is poised to remain a high-value asset for chemical enterprises worldwide.

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